Cas no 649757-85-7 (1-Propanone, 1,1'-(oxydi-4,1-phenylene)bis[2-chloro-2-methyl-)

• Product Name: 1-Propanone, 1,1'-(oxydi-4,1-phenylene)bis[2-chloro-2-methyl-
• CAS No: 649757-85-7
• MF: C₂₀H₂₀Cl₂O₃
• MW: 379.277004241943
• CID: 409962
• PubChem ID: 67036715
• Update Time: 2025-04-19

1-Propanone, 1,1'-(oxydi-4,1-phenylene)bis[2-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-[4-[4-(2-chloro-2-methylpropanoyl)phenoxy]phenyl]-2-methylpropan-1-one
• 1,1'-[Oxydi(4,1-phenylene)]bis(2-chloro-2-methylpropan-1-one)
• DTXSID60736252
• XKOZHBBSXLGNKA-UHFFFAOYSA-N
• 649757-85-7
• bis[4-(2-chloro-2-methyl-propionyl)-phenyl] ether
• SCHEMBL1446151
• 1-Propanone, 1,1'-(oxydi-4,1-phenylene)bis[2-chloro-2-methyl-

• Inchi： 1S/C20H20Cl2O3/c1-19(2,21)17(23)13-5-9-15(10-6-13)25-16-11-7-14(8-12-16)18(24)20(3,4)22/h5-12H,1-4H3
• InChI Key： XKOZHBBSXLGNKA-UHFFFAOYSA-N
• SMILES： ClC(C)(C)C(C1C=CC(=CC=1)OC1C=CC(=CC=1)C(C(C)(C)Cl)=O)=O

Computed Properties

• Exact Mass: 378.0791
• Monoisotopic Mass: 378.0789499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37